Cas no 1805207-38-8 (4-Amino-5-chloro-2-(difluoromethyl)-3-hydroxypyridine)

• Product Name: 4-Amino-5-chloro-2-(difluoromethyl)-3-hydroxypyridine
• CAS No: 1805207-38-8
• MF: C₆H₅ClF₂N₂O
• MW: 194.566507101059
• CID: 4917156
• Update Time: 2025-10-29

4-Amino-5-chloro-2-(difluoromethyl)-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-chloro-2-(difluoromethyl)-3-hydroxypyridine

• Inchi： 1S/C6H5ClF2N2O/c7-2-1-11-4(6(8)9)5(12)3(2)10/h1,6,12H,(H2,10,11)
• InChI Key： ONIQQOUNMHWNES-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(F)F)C(=C1N)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 1.1
• Topological Polar Surface Area: 59.1

Additional information on 4-Amino-5-chloro-2-(difluoromethyl)-3-hydroxypyridine

Introduction to 4-Amino-5-chloro-2-(difluoromethyl)-3-hydroxypyridine (CAS No. 1805207-38-8)

4-Amino-5-chloro-2-(difluoromethyl)-3-hydroxypyridine (CAS No. 1805207-38-8) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in the development of novel therapeutic agents. The presence of a difluoromethyl group and a hydroxyl moiety imparts distinct chemical properties that make it an attractive candidate for various biological studies.

The chemical structure of 4-Amino-5-chloro-2-(difluoromethyl)-3-hydroxypyridine is composed of a pyridine ring substituted with an amino group at the 4-position, a chlorine atom at the 5-position, a difluoromethyl group at the 2-position, and a hydroxyl group at the 3-position. These functional groups contribute to the compound's reactivity and biological activity, making it a valuable starting material for the synthesis of more complex molecules.

In recent years, there has been increasing interest in the use of fluorinated compounds in drug discovery due to their enhanced metabolic stability and improved pharmacokinetic properties. The difluoromethyl group in 4-Amino-5-chloro-2-(difluoromethyl)-3-hydroxypyridine is particularly noteworthy for its ability to modulate the electronic properties of the molecule, which can influence its binding affinity to biological targets. This property has been leveraged in the design of inhibitors for various enzymes and receptors, including kinases and G protein-coupled receptors (GPCRs).

The hydroxyl group in 4-Amino-5-chloro-2-(difluoromethyl)-3-hydroxypyridine also plays a crucial role in its biological activity. Hydroxyl groups are known to form hydrogen bonds with target proteins, enhancing the compound's binding affinity and selectivity. Additionally, the presence of a hydroxyl group can improve the solubility and bioavailability of the molecule, which are important considerations in drug development.

4-Amino-5-chloro-2-(difluoromethyl)-3-hydroxypyridine has been studied for its potential as an intermediate in the synthesis of antiviral agents. Research has shown that compounds containing similar structural motifs exhibit potent antiviral activity against a range of viral pathogens, including influenza and hepatitis C viruses. The ability to inhibit viral replication makes these compounds promising candidates for further development as therapeutic agents.

Beyond antiviral applications, 4-Amino-5-chloro-2-(difluoromethyl)-3-hydroxypyridine has also shown promise in the treatment of neurodegenerative diseases. Studies have demonstrated that compounds with similar structures can modulate neurotransmitter levels and protect neurons from oxidative stress. These findings suggest that 4-Amino-5-chloro-2-(difluoromethyl)-3-hydroxypyridine may have neuroprotective properties that could be harnessed for therapeutic benefit.

The synthesis of 4-Amino-5-chloro-2-(difluoromethyl)-3-hydroxypyridine typically involves multistep reactions that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions, coupling reactions, and oxidative processes. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.

In conclusion, 4-Amino-5-chloro-2-(difluoromethyl)-3-hydroxypyridine (CAS No. 1805207-38-8) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its biological activities and potential clinical applications.